5-(2,4-dioxo-1H-quinazolin-3-yl)-N-prop-2-enylpentanamide

• IUPAC Name: 5-(2,4-dioxo-1H-quinazolin-3-yl)-N-prop-2-enylpentanamide
• InChI: InChI=1S/C16H19N3O3/c1-2-10-17-14(20)9-5-6-11-19-15(21)12-7-3-4-8-13(12)18-16(19)22/h2-4,7-8H,1,5-6,9-11H2,(H,17,20)(H,18,22)
• InChI Key: IPZBZHHVGYANEV-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CCCCN1C(=O)C2=CC=CC=C2NC1=O
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Pathways : Research into the synthesis of quinazoline derivatives, including "5-(2,4-dioxo-1H-quinazolin-3-yl)-N-prop-2-enylpentanamide," involves exploring various chemical reactions to enhance the efficiency and yield of these compounds. A notable synthesis approach involves reactions of anthranilamide with isocyanates, leading to the formation of dihydro-oxazolo[2,3-b]quinazolin-ones and dihydro-[1,3]oxazino[2,3-b]quinazolin-ones, demonstrating the versatility of anthranilamide in producing quinazoline derivatives under different conditions (J. Chern et al., 1988).

Biological Activities and Therapeutic Potentials

Anticancer Activity : Novel quinazolinone derivatives exhibit significant anticancer activity. For instance, specific derivatives have been synthesized and evaluated for their in vitro anticancer potential, showing promising results against various cancer cell lines. This highlights the potential therapeutic applications of quinazolinone compounds in cancer treatment (B. Kapoor et al., 2017).

Antiviral Activity : Quinazolinone derivatives have been studied for their antiviral properties against a range of viruses, including DNA and RNA viruses. Research into bis[(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)alkyl]disulfanes and 3-(mercaptoalkyl)quinazolin-2,4(1H,3H)-diones reveals significant antiviral activity, underscoring the potential of quinazolinone compounds in developing new antiviral drugs (M. Gütschow et al., 1995).

Antimicrobial Activity : The antimicrobial potential of quinazolinone derivatives, particularly against bacterial and fungal pathogens, is a key area of research. Synthesized amino acid/dipeptide derivatives of quinazolin-3(4H)-one have shown moderate to significant antibacterial activity, indicating their potential as antimicrobial agents (B. Kapoor et al., 2017).

Anticonvulsant Activity : Quinazolinone derivatives are also explored for their anticonvulsant activities. The synthesis and evaluation of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide and its derivatives for anticonvulsant activity provide insights into the therapeutic potential of these compounds in treating seizure disorders (Wassim El Kayal et al., 2022).